![molecular formula C14H18F3NO B5611948 N-(2,6-diisopropylphenyl)-2,2,2-trifluoroacetamide](/img/structure/B5611948.png)
N-(2,6-diisopropylphenyl)-2,2,2-trifluoroacetamide
Overview
Description
N-(2,6-diisopropylphenyl)-2,2,2-trifluoroacetamide is a useful research compound. Its molecular formula is C14H18F3NO and its molecular weight is 273.29 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 273.13404868 g/mol and the complexity rating of the compound is 296. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Complex Formation
- N-(2,6-diisopropylphenyl)-2,2,2-trifluoroacetamide has been utilized in the synthesis of bulky ligands. For instance, it has been used in the preparation of N,N'-bis-(2,6-diisopropylphenyl)trifluoroacetamidine, which forms a coordination complex with molybdenum carbonyl (Boere, Klassen, & Wolmershäuser, 2000).
Chemical Reactions
- The compound plays a role in various chemical reactions. For instance, it has been involved in the synthesis of different derivatives through reactions like oxidative addition and formation of coordination complexes (Shainyan, Moskalik, Astakhova, Sterkhova, & Ushakov, 2015).
Ligand Preparation
- It is used in the preparation of imine ligands displaying stimuli-responsive emissive behavior. These ligands are notable for their fluorescence properties which can be switched on and off under certain conditions (Jamali, Mousavi, Bagherzadeh, Kia, & Samouei, 2017).
Pharmaceutical Research
- While focusing on the non-pharmacological aspects, it's important to acknowledge that compounds like N-benzyl-2,2,2-trifluoroacetamide, related to this compound, have been studied for their antimicrobial, antioxidant, and cytotoxic properties, suggesting potential applications in pharmaceutical research (Balachandran et al., 2015).
Complex Synthesis and Characterization
- The compound has been involved in the synthesis of new diazenecarboxamide ligands and their complex formation with trispentafluorophenylboron, expanding its utility in the field of complex synthesis and characterization (Escobar, Valderrama, Daniliuc, & Rojas, 2015).
Enhancement of Biological Processes
- Derivatives of this compound, like N-2,6-dialkylphenylphthalimides, have been identified as enhancers of tumor necrosis factor alpha production, showing its potential in influencing biological processes (Shibata, Sasaki, Hashimoto, & Iwasaki, 1994).
Properties
IUPAC Name |
N-[2,6-di(propan-2-yl)phenyl]-2,2,2-trifluoroacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18F3NO/c1-8(2)10-6-5-7-11(9(3)4)12(10)18-13(19)14(15,16)17/h5-9H,1-4H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACVNBMFBACIEOL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C(C(=CC=C1)C(C)C)NC(=O)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18F3NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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